![molecular formula C13H19BrN2O2 B6646602 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide](/img/structure/B6646602.png)
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide, also known as BPEB, is a chemical compound that belongs to the benzamide class of drugs. It is commonly used in scientific research to study the mechanisms of action and physiological effects of various drugs.
Mechanism of Action
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide binds to the DAT and SERT transporters and inhibits their reuptake of dopamine and serotonin, respectively. This leads to an increase in the levels of these neurotransmitters in the brain, which can have various effects on behavior and mood.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animals, which is a measure of their activity level. This compound has also been shown to increase the release of dopamine and serotonin in the brain, which can have various effects on behavior and mood.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide in lab experiments is its high affinity for the DAT and SERT transporters. This makes it a useful tool for studying the binding of other drugs to these transporters. However, one of the limitations of using this compound is its lack of selectivity for the DAT and SERT transporters. It has been shown to bind to other transporters as well, which can complicate the interpretation of experimental results.
Future Directions
For the study of 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide include developing more selective ligands for the DAT and SERT transporters, studying the effects of this compound on other neurotransmitter systems, and investigating its potential use as a therapeutic agent for various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide involves several steps. The first step is the preparation of 4-bromo-2-methoxybenzoic acid, which is then reacted with thionyl chloride to form 4-bromo-2-methoxybenzoyl chloride. The resulting compound is then reacted with N-(propylamino)ethanol to form this compound.
Scientific Research Applications
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide is commonly used in scientific research to study the mechanisms of action and physiological effects of various drugs. It is used as a ligand for the dopamine transporter (DAT) and the serotonin transporter (SERT). This compound is also used to study the binding of other drugs to these transporters.
Properties
IUPAC Name |
4-bromo-2-methoxy-N-[2-(propylamino)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O2/c1-3-6-15-7-8-16-13(17)11-5-4-10(14)9-12(11)18-2/h4-5,9,15H,3,6-8H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POELKPSAMXUEHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCCNC(=O)C1=C(C=C(C=C1)Br)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.